5-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, 95%

• IUPAC Name: [3-(5-hydroxypyridin-2-yl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C16H16N2O2/c19-14-6-7-15(17-11-14)12-4-3-5-13(10-12)16(20)18-8-1-2-9-18/h3-7,10-11,19H,1-2,8-9H2
• InChI Key: PIHOIRRSBZNTHU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=NC=C(C=C3)O
• Molecular Formula: C16H16N2O2
• DSSTOX Substance ID: DTXSID90692776
• Molecular Weight: 268.31 g/mol
• CAS RN: 1261963-28-3

Description

5-Hydroxy-2-(3-pyrrolidinylcarbonylphenyl)pyridine, commonly referred to as HPCP, is a synthetic compound that has a wide range of applications in the scientific and medical fields. HPCP is a derivative of pyridine and can be synthesized from a variety of starting materials. It is a white solid at room temperature and has a melting point of 140-143 °C. HPCP is soluble in water, alcohol, and most organic solvents. It is also very stable in air and light.

Scientific Research Applications

HPCP has a wide range of applications in scientific research. It is a useful reagent for the synthesis of a variety of organic compounds, including heterocyclic compounds, polymers, and organic dyes. HPCP is also a useful building block for the synthesis of biologically active compounds and pharmaceuticals. In addition, HPCP has been used as a ligand for metal ions and as a catalyst for various organic reactions.

Mechanism of Action

HPCP is an organic compound that is used as a reagent in organic synthesis. As such, it does not have a direct mechanism of action. However, it can be used as a catalyst for various organic reactions and as a ligand for metal ions.
Biochemical and Physiological Effects
HPCP is an organic compound and does not have any direct biochemical or physiological effects. However, it can be used as a building block for the synthesis of biologically active compounds and pharmaceuticals.

Advantages and Limitations for Lab Experiments

HPCP is a useful reagent for organic synthesis and has several advantages and limitations for use in laboratory experiments. One of the major advantages of HPCP is that it can be synthesized from a variety of starting materials and is very stable in air and light. Additionally, HPCP is soluble in water, alcohol, and most organic solvents, making it easy to use and store. However, HPCP is a relatively expensive reagent and is toxic if ingested, so it should be handled with care.

Future Directions

There are a number of potential future directions for the use of HPCP. One potential direction is the use of HPCP as a catalyst for the synthesis of bioactive compounds and pharmaceuticals. Additionally, HPCP could be used as a ligand for metal ions in the synthesis of coordination complexes, which could have potential applications in catalysis and material science. Finally, HPCP could be used as a building block for the synthesis of polymers and organic dyes, which could have potential applications in the fields of materials science and biotechnology.

Synthesis Methods

HPCP can be synthesized by several different methods. The most common method is the condensation reaction of 3-pyrrolidin-2-ylacetonitrile (3-PAN) and 4-hydroxybenzaldehyde in the presence of an acid catalyst. This reaction yields HPCP in yields of up to 95%. Other methods include the reaction of 3-PAN with 4-hydroxybenzyl alcohol and the reaction of 3-PAN with 4-hydroxybenzaldehyde in the presence of a base catalyst.